Cas no 56131-49-8 (4-Cyanophenyl 4-propylbenzoate)

• Product Name: 4-Cyanophenyl 4-propylbenzoate
• CAS No: 56131-49-8
• MF: C₁₇H₁₅NO₂
• MW: 265.306504487991
• MDL: MFCD03410282
• CID: 56901
• PubChem ID: 590092
• Update Time: 2025-09-26

4-Cyanophenyl 4-propylbenzoate Chemical and Physical Properties

Names and Identifiers

• 4-Cyanophenyl 4-propylbenzoate
• 4-Cyanophenyl-propylbenzoate
• ME3N
• RO-CM-1430
• 4-(4-Propylbenzoyloxy)benzonitrile
• 4-Propylbenzoic acid 4-cyanophenyl
• 4-Propylbenzoic acid 4-cyanophenyl ester
• 4-Cyanophenyl 4'-propylbenzoate
• 4-Cyanophenyl4-n-propylbenzoate
• (4-cyanophenyl) 4-propylbenzoate
• 4-Cyanophenyl 4-propyl-benzoate
• 4-cyanophenyl p-propylbenzoate
• 4-CYANOPHENYL-4'-N-PROPYLBENZOATE
• 4-cyanophenyl-4'-propylbenzoate
• p-Cyanophenyl-p-propylbenzoat
• 4-Cyanophenyl 4-propylbenzoate #
• SCHEMBL4650974
• 56131-49-8
• MFCD03410282
• DTXSID10343495
• Benzoic acid, 4-propyl-, 4-cyanophenyl ester
• CS-W012436
• 4-Cyanophenyl 4-n-propylbenzoate
• AKOS015917788
• SB66433
• AS-30444

• MDL： MFCD03410282
• Inchi： 1S/C17H15NO2/c1-2-3-13-4-8-15(9-5-13)17(19)20-16-10-6-14(12-18)7-11-16/h4-11H,2-3H2,1H3
• InChI Key： NCTWNVKZQMMLIV-UHFFFAOYSA-N
• SMILES： CCCC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C#N

Computed Properties

• Exact Mass: 265.11000
• Monoisotopic Mass: 265.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.4
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.16
• Melting Point: 101-103°C
• Boiling Point: 430.6°Cat760mmHg
• Flash Point: 212.4°C
• PSA: 50.09000
• LogP: 3.72998
• Solubility: Not determined

4-Cyanophenyl 4-propylbenzoate Security Information

• Hazardous Material transportation number：UN3439
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III